Cas no 1646556-41-3 (Tert-butyl 2-(2-amino-5-fluorophenyl)acetate)

• Product Name: Tert-butyl 2-(2-amino-5-fluorophenyl)acetate
• CAS No: 1646556-41-3
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5756384
• PubChem ID: 117829821
• Update Time: 2025-05-25

Tert-butyl 2-(2-amino-5-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-31179155
• SCHEMBL16410276
• 1646556-41-3
• tert-butyl 2-(2-amino-5-fluorophenyl)acetate
• Tert-butyl 2-(2-amino-5-fluorophenyl)acetate

• Inchi： 1S/C12H16FNO2/c1-12(2,3)16-11(15)7-8-6-9(13)4-5-10(8)14/h4-6H,7,14H2,1-3H3
• InChI Key： QWDSHESVMKQKKY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-(2-amino-5-fluorophenyl)acetate

Comprehensive Overview of Tert-butyl 2-(2-amino-5-fluorophenyl)acetate (CAS No. 1646556-41-3)

Tert-butyl 2-(2-amino-5-fluorophenyl)acetate (CAS No. 1646556-41-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its fluorophenyl and tert-butyl ester functional groups, has garnered significant attention due to its potential applications in drug discovery and development. Researchers often explore its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and oncology.

The 2-amino-5-fluorophenyl moiety in this compound is a critical structural feature, enabling interactions with biological targets such as enzymes and receptors. The presence of the fluorine atom enhances metabolic stability and bioavailability, making it a valuable building block in medicinal chemistry. Additionally, the tert-butyl ester group provides steric protection, facilitating controlled reactions in multi-step synthetic pathways. These attributes align with current trends in precision medicine and small-molecule therapeutics, where researchers prioritize compounds with tunable pharmacokinetic properties.

In recent years, the demand for Tert-butyl 2-(2-amino-5-fluorophenyl)acetate has surged due to its relevance in high-throughput screening (HTS) and fragment-based drug design. Its compatibility with modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry, further underscores its utility in accelerating drug discovery timelines. Industry professionals frequently search for CAS 1646556-41-3 suppliers or synthetic protocols, reflecting its commercial and academic importance.

From an analytical perspective, this compound exhibits distinct spectroscopic signatures, including NMR and mass spectrometry profiles, which aid in quality control and structural verification. Regulatory guidelines emphasize the need for rigorous characterization, especially when used in Good Manufacturing Practice (GMP) environments. As sustainability gains traction, greener synthetic routes for Tert-butyl 2-(2-amino-5-fluorophenyl)acetate are also being explored, aligning with the principles of green chemistry.

In summary, Tert-butyl 2-(2-amino-5-fluorophenyl)acetate (CAS No. 1646556-41-3) represents a versatile and high-value compound in modern chemical research. Its structural features and applications resonate with emerging trends in drug development, bioconjugation, and material science, making it a subject of ongoing innovation. For researchers seeking reliable data or procurement options, understanding its synthesis and properties is essential for advancing cutting-edge projects.